![molecular formula C13H14FN3O B5348638 1-ethyl-N-(2-fluorobenzyl)-1H-pyrazole-3-carboxamide](/img/structure/B5348638.png)
1-ethyl-N-(2-fluorobenzyl)-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-ethyl-N-(2-fluorobenzyl)-1H-pyrazole-3-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as EFPC and is known for its ability to bind to certain receptors in the brain.
Mechanism of Action
The mechanism of action of EFPC involves its binding to the sigma-1 receptor, which is a chaperone protein located in the endoplasmic reticulum. This binding leads to the modulation of several signaling pathways, including calcium signaling and the unfolded protein response. EFPC has also been shown to increase the release of certain neurotransmitters, including dopamine and acetylcholine.
Biochemical and Physiological Effects:
EFPC has been shown to have several biochemical and physiological effects. This compound has been shown to have analgesic effects in animal models, reducing pain perception in response to thermal and mechanical stimuli. EFPC has also been shown to have neuroprotective effects, reducing neuronal damage in response to oxidative stress and excitotoxicity. Additionally, EFPC has been shown to improve memory formation and retention in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using EFPC in lab experiments is its specificity for the sigma-1 receptor. This allows researchers to study the role of this receptor in various physiological processes without interfering with other signaling pathways. However, one limitation of using EFPC is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research involving EFPC. One area of interest is the potential use of EFPC as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease. EFPC has also been studied for its potential use in the treatment of pain and addiction. Additionally, further research is needed to fully understand the mechanisms underlying the effects of EFPC on calcium signaling and the unfolded protein response.
Synthesis Methods
The synthesis of EFPC involves several steps, including the reaction of 2-fluorobenzylamine with ethyl isocyanate to form 1-ethyl-N-(2-fluorobenzyl)urea. This intermediate is then reacted with hydrazine hydrate to form 1-ethyl-N-(2-fluorobenzyl)hydrazinecarboxamide, which is subsequently cyclized to form 1-ethyl-N-(2-fluorobenzyl)-1H-pyrazole-3-carboxamide. The overall yield of this synthesis method is around 50%.
Scientific Research Applications
EFPC has been studied extensively for its potential applications in neuroscience research. This compound has been shown to bind to the sigma-1 receptor, which is involved in several physiological processes, including pain perception, memory formation, and neuroprotection. EFPC has been used to study the role of the sigma-1 receptor in these processes and has shown promising results in animal models.
properties
IUPAC Name |
1-ethyl-N-[(2-fluorophenyl)methyl]pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FN3O/c1-2-17-8-7-12(16-17)13(18)15-9-10-5-3-4-6-11(10)14/h3-8H,2,9H2,1H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYPOPBCQUFFVKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC(=N1)C(=O)NCC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.